Cas no 756761-54-3 (1H-Pyrido[4,3-b]indole,8-ethyl-2,3,4,5-tetrahydro-)
756761-54-3 structure
Product Name:1H-Pyrido[4,3-b]indole,8-ethyl-2,3,4,5-tetrahydro-
CAS No:756761-54-3
MF:C13H16N2
MW:200.279542922974
CID:549136
PubChem ID:12527866
Update Time:2025-04-19
1H-Pyrido[4,3-b]indole,8-ethyl-2,3,4,5-tetrahydro- Chemical and Physical Properties
Names and Identifiers
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- 1H-Pyrido[4,3-b]indole,8-ethyl-2,3,4,5-tetrahydro-
- 1H-Pyrido[4,3-b]indole,8-ethyl-2,3,4,5-tetrahydro-(9CI)
- 8-ethyl-2,3,4,5-tetrahydro-1H-pyrido[4,3-b]indole
- 756761-54-3
-
- Inchi: 1S/C13H16N2/c1-2-9-3-4-12-10(7-9)11-8-14-6-5-13(11)15-12/h3-4,7,14-15H,2,5-6,8H2,1H3
- InChI Key: PHOVVPUTEYTQJJ-UHFFFAOYSA-N
- SMILES: N1C2C=CC(CC)=CC=2C2CNCCC1=2
Computed Properties
- Exact Mass: 200.131348519g/mol
- Monoisotopic Mass: 200.131348519g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 229
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 27.8Ų
1H-Pyrido[4,3-b]indole,8-ethyl-2,3,4,5-tetrahydro- Related Literature
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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